molecular formula C14H21NO2 B1370232 [1-(2-Phenoxyethyl)piperidin-3-yl]methanol

[1-(2-Phenoxyethyl)piperidin-3-yl]methanol

Cat. No. B1370232
M. Wt: 235.32 g/mol
InChI Key: IVDKDLMDQRFZQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[1-(2-Phenoxyethyl)piperidin-3-yl]methanol is a useful research compound. Its molecular formula is C14H21NO2 and its molecular weight is 235.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality [1-(2-Phenoxyethyl)piperidin-3-yl]methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [1-(2-Phenoxyethyl)piperidin-3-yl]methanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

[1-(2-Phenoxyethyl)piperidin-3-yl]methanol

Molecular Formula

C14H21NO2

Molecular Weight

235.32 g/mol

IUPAC Name

[1-(2-phenoxyethyl)piperidin-3-yl]methanol

InChI

InChI=1S/C14H21NO2/c16-12-13-5-4-8-15(11-13)9-10-17-14-6-2-1-3-7-14/h1-3,6-7,13,16H,4-5,8-12H2

InChI Key

IVDKDLMDQRFZQD-UHFFFAOYSA-N

Canonical SMILES

C1CC(CN(C1)CCOC2=CC=CC=C2)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-bromoethyl phenyl ether (20.1 g), piperidin-3-yl-methanol (11.5 g), sodium bicarbonate (8.4 g) and IMS (100 ml) was boiled under reflux for 16 hours. The mixture was evaporated to dryness under reduced pressure and the residue was treated with water (50 ml), 2M sodium hydroxide solution (20 ml) and extracted with dichloromethane. The combined dichloromethane extracts were washed with brine and then extracted with 2M hydrochloric acid. The combined acidic extracts were washed with dichloromethane then basified with 2M sodium hydroxide solution and then extracted with dichloromethane to give 1-(2-phenoxyethyl)piperidin-3-ylmethanol as an oil.
Quantity
20.1 g
Type
reactant
Reaction Step One
Quantity
11.5 g
Type
reactant
Reaction Step One
Quantity
8.4 g
Type
reactant
Reaction Step One
[Compound]
Name
IMS
Quantity
100 mL
Type
solvent
Reaction Step One

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